Cas no 84682-19-9 (Acetic acid,2-methoxy-, 2-phenylethyl ester)

Acetic acid,2-methoxy-, 2-phenylethyl ester structure
84682-19-9 structure
Product Name:Acetic acid,2-methoxy-, 2-phenylethyl ester
CAS No:84682-19-9
MF:C11H14O3
MW:194.227063655853
CID:722882
PubChem ID:568896
Update Time:2025-04-19

Acetic acid,2-methoxy-, 2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-methoxy-, 2-phenylethyl ester
    • 2-phenylethyl 2-methoxyacetate
    • 2-phenylethyl methoxyacetate
    • UNII-RV6TFZ578J
    • 2-Phenylethyl methoxyacetate #
    • DTXSID50233669
    • NS00038605
    • EINECS 283-581-5
    • RV6TFZ578J
    • Methoxyacetic acid, 2-phenylethyl ester
    • 84682-19-9
    • LJRZTWFJDUIJGJ-UHFFFAOYSA-N
    • SCHEMBL7164706
    • Acetic acid, methoxy-, 2-phenylethyl ester
    • Inchi: 1S/C11H14O3/c1-13-9-11(12)14-8-7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3
    • InChI Key: LJRZTWFJDUIJGJ-UHFFFAOYSA-N
    • SMILES: O(C(COC)=O)CCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 194.094294304g/mol
  • Monoisotopic Mass: 194.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 35.5Ų

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